Cas no 149791-45-7 (2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-)

• Product Name: 2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
• CAS No: 149791-45-7
• MF: C₂₀H₁₄O₇
• MW: 366.320966243744
• CID: 175577
• PubChem ID: 127693
• Update Time: 2025-04-19

2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
• 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6H-tetracene-2-carboxylic acid
• AC1L2SGZ
• ACMC-20n5tl
• CHEBI:32205
• CTK0H8609
• SureCN5142828
• Tcm F1
• Tetracenomycin F1
• DTXSID90164382
• 2-Naphthacenecarboxylic acid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
• 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6,11-dihydrotetracene-2-carboxylic acid
• SCHEMBL5142828
• Tetracenomycin-F1
• Theasaponin F1
• 149791-45-7
• Q27114823

• Inchi： 1S/C20H14O7/c1-7-14-10(5-12(22)15(7)20(26)27)3-8-2-9-4-11(21)6-13(23)16(9)19(25)17(8)18(14)24/h3-6,21-24H,2H2,1H3,(H,26,27)
• InChI Key： BJSNGVYBQJIGRT-UHFFFAOYSA-N
• SMILES： OC1=C2C(C)=C(C(=O)O)C(=CC2=CC2=C1C(C1C(=CC(=CC=1C2)O)O)=O)O

Computed Properties

• Exact Mass: 366.073953
• Monoisotopic Mass: 366.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: 4.2

Experimental Properties

• Density: 1.671
• Boiling Point: 729.1°Cat760mmHg
• Flash Point: 408.7°C
• Refractive Index: 1.822

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Naphthacenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes